molecular formula C6H12N2O B8544730 (2-Hydroxyethylamino)butyronitrile

(2-Hydroxyethylamino)butyronitrile

Cat. No. B8544730
M. Wt: 128.17 g/mol
InChI Key: DPDIBGYIIRIBIO-UHFFFAOYSA-N
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Description

(2-Hydroxyethylamino)butyronitrile is a useful research compound. Its molecular formula is C6H12N2O and its molecular weight is 128.17 g/mol. The purity is usually 95%.
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properties

Product Name

(2-Hydroxyethylamino)butyronitrile

Molecular Formula

C6H12N2O

Molecular Weight

128.17 g/mol

IUPAC Name

2-(2-hydroxyethylamino)butanenitrile

InChI

InChI=1S/C6H12N2O/c1-2-6(5-7)8-3-4-9/h6,8-9H,2-4H2,1H3

InChI Key

DPDIBGYIIRIBIO-UHFFFAOYSA-N

Canonical SMILES

CCC(C#N)NCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dissolve ethanolamine (11.3 g, 0.185 mol) and 4-bromobutyronitrile (32.6 g, 0.22 mol) in ethanol (700 mL) and heat at reflux for 18 hours. Evaporate the solvent in vacuo and purify by distillation to give the title compound.
Quantity
11.3 g
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reactant
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32.6 g
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reactant
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700 mL
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solvent
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